Cas no 1805358-38-6 (Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805358-38-6
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4868354
• Update Time: 2025-06-08

Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H7BrF5NO2/c1-2-19-9(18)5-3-4(11)6(10(14,15)16)7(17-5)8(12)13/h3,8H,2H2,1H3
• SMILES： BrC1C=C(C(=O)OCC)N=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate

Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805358-38-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805358-38-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its brominated pyridine core substituted with difluoromethyl and trifluoromethyl groups, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The structural motif of Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate makes it particularly valuable for constructing complex pharmacophores. The presence of bromine at the 4-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the preparation of heterocyclic compounds. Additionally, the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The unique structural features of Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate make it an attractive building block for designing small-molecule inhibitors. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which play a critical role in cancer therapy by disrupting aberrant signaling pathways. The fluorinated substituents not only improve metabolic stability but also enhance binding affinity to biological targets, a phenomenon known as "fluorine effect."

One notable application of this compound is in the synthesis of antiviral agents. The pyridine scaffold is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have leveraged Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate to develop novel analogs with enhanced antiviral activity. These efforts have been particularly relevant in the context of emerging viral threats, where rapid development of effective treatments is paramount.

The compound's role extends beyond antiviral applications; it has also been explored in the design of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress. By incorporating Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate into drug candidates, researchers aim to modulate these pathological processes. Preliminary studies suggest that derivatives of this compound exhibit promising neuroprotective properties by inhibiting protein aggregation and mitigating oxidative damage.

The synthetic methodologies for preparing Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate have also seen significant advancements. Modern synthetic strategies often involve transition-metal-catalyzed reactions that offer high selectivity and efficiency. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at specific positions on the pyridine ring. These techniques not only streamline the synthesis but also enable the production of complex derivatives with tailored biological activities.

The impact of fluorinated compounds on drug discovery cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to improvements in pharmacokinetic properties such as bioavailability, metabolic stability, and lipophilicity. This has led to an increased interest in fluorinated pyridines as pharmacophores in drug design. The synthesis and application of compounds like Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate underscore the importance of fluorine chemistry in modern pharmaceutical research.

In conclusion, Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805358-38-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad applicability in drug development. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of next-generation pharmaceuticals.